Cas no 1016534-80-7 (2-BROMO-3-METHYL-N-PROPYLBUTANAMIDE)

• Product Name: 2-BROMO-3-METHYL-N-PROPYLBUTANAMIDE
• CAS No: 1016534-80-7
• MF: C₈H₁₆BrNO
• MW: 222.122741699219
• MDL: MFCD09810762
• CID: 5205071
• Update Time: 2025-05-20

2-BROMO-3-METHYL-N-PROPYLBUTANAMIDE Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-3-methyl-N-propyl-
• 2-BROMO-3-METHYL-N-PROPYLBUTANAMIDE

• MDL： MFCD09810762
• Inchi： 1S/C8H16BrNO/c1-4-5-10-8(11)7(9)6(2)3/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： QUIIAJWALFVWEG-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(Br)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 2-BROMO-3-METHYL-N-PROPYLBUTANAMIDE

Comprehensive Guide to 2-Bromo-3-Methyl-N-Propylbutanamide (CAS No. 1016534-80-7): Properties, Applications, and Market Insights

2-Bromo-3-Methyl-N-Propylbutanamide (CAS No. 1016534-80-7) is a specialized organic compound with a unique molecular structure, making it valuable in various chemical and pharmaceutical applications. This brominated amide derivative is gaining attention due to its potential as an intermediate in the synthesis of bioactive molecules. Researchers and manufacturers are increasingly interested in 2-Bromo-3-Methyl-N-Propylbutanamide for its versatility and role in modern synthetic chemistry.

The compound's molecular formula, C₈H₁₆BrNO, highlights its bromine-containing functional group, which is crucial for its reactivity. The presence of both bromo and amide groups allows 2-Bromo-3-Methyl-N-Propylbutanamide to participate in diverse chemical reactions, including nucleophilic substitutions and coupling reactions. This makes it a sought-after building block in medicinal chemistry and material science.

One of the trending topics in the chemical industry is the demand for high-purity intermediates like 2-Bromo-3-Methyl-N-Propylbutanamide. With the rise of AI-driven drug discovery and green chemistry initiatives, researchers are exploring efficient synthesis routes for such compounds. Questions like "How to synthesize 2-Bromo-3-Methyl-N-Propylbutanamide?" or "What are the applications of brominated amides in pharmaceuticals?" are frequently searched, reflecting growing interest.

In pharmaceutical research, 2-Bromo-3-Methyl-N-Propylbutanamide serves as a precursor for developing novel therapeutic agents. Its structural features enable modifications that can enhance drug bioavailability or target specificity. Recent studies have investigated its potential in creating central nervous system (CNS) drugs, aligning with the increasing focus on neurological disorders in healthcare.

The compound's physical properties, such as its solubility in organic solvents and moderate melting point, make it suitable for laboratory-scale and industrial applications. Manufacturers often highlight CAS 1016534-80-7 in catalogs as a custom synthesis product, catering to the needs of research institutions and pharmaceutical companies.

From an SEO perspective, keywords like "buy 2-Bromo-3-Methyl-N-Propylbutanamide," "1016534-80-7 supplier," and "brominated amide uses" are commonly searched. This reflects the commercial demand for the compound. Suppliers are advised to provide detailed technical data sheets (TDS) and safety information to address user queries effectively.

Environmental and regulatory considerations are also relevant when discussing 2-Bromo-3-Methyl-N-Propylbutanamide. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its bromine content. The compound's stability under various conditions is frequently studied, as researchers seek stable intermediates for long-term storage.

In material science, 2-Bromo-3-Methyl-N-Propylbutanamide has shown promise in polymer modification and specialty coatings. Its ability to introduce bromine atoms into polymer chains can enhance flame retardancy—a property highly valued in electronics and construction materials. This aligns with the global push for safer materials in consumer products.

The market for 2-Bromo-3-Methyl-N-Propylbutanamide is expected to grow, driven by advancements in pharmaceutical R&D and specialty chemicals. Suppliers are expanding their portfolios to include such niche compounds, often offering small-scale synthesis services for research purposes. Pricing trends and regional availability are common concerns for buyers, making market analysis a valuable addition to product descriptions.

For researchers working with CAS 1016534-80-7, analytical methods like HPLC and NMR are essential for quality control. Recent publications have optimized separation techniques for brominated amides, addressing another frequent search query: "How to analyze 2-Bromo-3-Methyl-N-Propylbutanamide purity?" These methodological insights are crucial for ensuring reproducible results in synthetic applications.

Looking ahead, 2-Bromo-3-Methyl-N-Propylbutanamide may play a role in emerging fields like bioconjugation chemistry or proteolysis-targeting chimeras (PROTACs). Its molecular architecture allows for creative modifications that could unlock new applications. Documenting these possibilities in product literature can position suppliers as thought leaders in the specialty chemicals space.

In conclusion, 2-Bromo-3-Methyl-N-Propylbutanamide (CAS No. 1016534-80-7) represents an important chemical building block with multifaceted applications. By addressing common search queries, highlighting recent research trends, and providing actionable technical information, this guide serves as a comprehensive resource for scientists, purchasers, and industry professionals interested in this versatile compound.